Tris[2-(salicylamino)ethyl]amine

• Molecular Formula: C27H36N4O3
• Molecular Weight: 464.6 g/mol
• IUPAC Name: 2-[[2-[bis[2-[(2-hydroxyphenyl)methylamino]ethyl]amino]ethylamino]methyl]phenol
• InChI: InChI=1S/C27H36N4O3/c32-25-10-4-1-7-22(25)19-28-13-16-31(17-14-29-20-23-8-2-5-11-26(23)33)18-15-30-21-24-9-3-6-12-27(24)34/h1-12,28-30,32-34H,13-21H2
• InChI Key: VMWXSDOYGZCEHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCCN(CCNCC2=CC=CC=C2O)CCNCC3=CC=CC=C3O)O

Description

Tris[2-(salicylamino)ethyl]amine is a useful research compound. Its molecular formula is C27H36N4O3 and its molecular weight is 464.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N,N,N-tris[[[(2hydroxyphenyl)methylene]amino]ethyl]amine (40.0 g, 87 mmol) in 250 mL of methanol and 250 mL of methylene chloride was cooled in an ice bath. Sodium borohydride (10.0 g, 263 mmol) was added in several portions. Stirring was continued at room temperature for two hours. The solvents were evaporated and the residue was taken up in ether. This solution was washed with water and brine, dried over magnesium sulfate, filtered and evaporated to afford N,N,N-tris[[[(2-hydroxyphenyl)methyl]amino]ethyl]amine(30.0 g, 74%) as a colorless glass.